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This technical guide provides a comprehensive overview of the FAN7602, a green current
mode Pulse Width Modulation (PWM) controller. Designed for off-line adapter applications, as
well as power supplies for LCD monitors, DVD players, and VCRs, the FAN7602 integrates a
host of features aimed at high efficiency and robust protection.[1][2][3][4][5][6] This document
details its core functionalities, presents key performance parameters in a structured format, and
visualizes its operational logic and internal pathways.

Core Features and Benefits

The FAN7602 is engineered to minimize standby power consumption and enhance system
reliability. Its primary features include:

e Green Current Mode PWM Control: Optimizes efficiency and reduces power loss.[3][7][8]

» Fixed 65kHz Operation with Frequency Modulation: The fixed switching frequency simplifies
design, while frequency modulation helps in reducing Electro-Magnetic Interference (EMI).[2]

[3]I5][6](8]
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« Internal High-Voltage Start-up Switch: This integrated switch reduces external component
count and minimizes power loss during standby, enabling designs with input power under
0.3W on no-load and under 1W for a 0.5W load at 265VAC input.[1][2][5][6][7]

o Burst Mode Operation: At light loads, the controller enters a burst mode to further decrease
power consumption.[1][2][3][5][7][8]

o Comprehensive Protection Features: The device includes latch protection, overload
protection (OLP), over-voltage protection (OVP), and line under-voltage protection (LUVP) to
ensure system robustness.[1][2][3][7][8]

 Internal Soft-Start: A 10ms soft-start function is built-in to prevent output voltage overshoot
during startup.[2][3][9]

o Low Operating Current: The controller operates with a typical current of 1mA.[2][3][9]

Quantitative Data Summary

The following tables summarize the key quantitative electrical characteristics of the FAN7602
controller. The data is compiled from the manufacturer's datasheets.

bsol : .

Parameter Value Unit
Supply Voltage (VCC) 20 V
Vstr Input Voltage 600 \Y,
Peak Drive Output Current

+450 / -600 mA
(IOH, I10L)
CS/FB Input Voltage -0.3t0 20 V
LUVP Input Voltage -0.3t0 10 \%
Latch/Plimit Input Voltage -0.3t0 10 V
Operating Junction

150 °C
Temperature
Operating Temperature Range -25to0 125 °C
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Source: Fairchild Semiconductor FAN7602 Datasheet[9]

Electrical Characteristics (VCC = 14V, TA = 25°C)
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Parameter Symbol Min.

Typ.

Max. Unit

Start-up
Section

Vstr Start-up
Current (Vstr Istr 0.7
=30V)

14 mA

Under
Voltage Lock
Out Section

Start
Threshold Vth(start) 11
Voltage

12

13 \Y

Stop
Threshold Vth(stop) 7
Voltage

UvLO

] HY (uvlo) 3.6
Hysteresis

4.4 V

Supply
Current

Section

Start-up
Supply Ist 250

Current

320

MA

Operating
Supply ICC 1
Current

15

mA

Soft-Start

Section

Soft-Start

Time

TSS 5

10

15 ms

PWM Section
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Operating

Frequency
(VCSIFB =
0.2V)

FOSC

59

65

73

kHz

Frequency

Modulation

kHz

Maximum
DMAX
Duty Cycle

70

75

80

%

Burst Mode

Section

Burst On
Threshold VCS/FB2
Voltage

0.84

0.95

1.06

Burst Off
Threshold VCS/FB3
Voltage

0.77

0.88

0.99

Protection

Section

Latch Voltage  VLatch

3.6

4.4

Overload
Protection TOLP

Time

20

22

24

ms

Overload
Protection

i TOLP_ST
Time at Start-

up

30

37

44

ms

Line Under-
Voltage

) VLUVPoff
Protection On

to Off

1.9

2.1
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Line Under-
Voltage

) VLUVPoN 1.4 15 1.6 \Y
Protection Off

to On

Output

Section

Output
Voltage High

VOH 11.5 12 14 \Y
(Isource =

100mA)

Output
Voltage Low
(Isink =
100mA)

VOL 1 2.5 V

Source: Fairchild Semiconductor FAN7602 Datasheet[9]

Experimental Protocols

The quantitative data presented in this guide is based on the electrical characteristics provided
in the official FAN7602 datasheet. The manufacturer guarantees these parameters by design,
though not all are tested in production.[9] Detailed experimental methodologies for obtaining
each parameter are not publicly available in the product documentation. However, standard
semiconductor testing protocols would be employed. For instance, parameters like start-up
current and operating frequency would be measured under specified voltage and temperature
conditions using precision power supplies and oscilloscopes.

Signaling Pathways and Operational Logic

The following diagrams, generated using the DOT language, illustrate the key functional blocks,
protection mechanisms, and operational workflows of the FAN7602 controller.

Functional Block Diagram
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This diagram outlines the major internal components of the FAN7602 and their
interconnections.
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FAN7602 Core
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Protection Logic
(OVP, OLP, Latch)
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Y
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Start-up Switch Control
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Burst Mode
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AC Line Connected

Internal Start-up Switch ON
Charges VCC Capacitor (Istr = 1mA)

VCC > Vth(start) (12V)?

IC Operation Starts
Soft-Start Begins

Start-up Switch Turns OFF
(after 15ms)

Normal PWM Operation

VCC < Vth(stop) (8V)?

IC Operation Stops
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Access to this page has been denied. [mouser.com]
. scribd.com [scribd.com]
. datasheet4u.com [datasheet4u.com]

. FAN7602 Datasheet(PDF) - Fairchild Semiconductor [alldatasheet.com]

1
2
3
4
e 5. scribd.com [scribd.com]
6. scribd.com [scribd.com]
7. Access to this page has been denied. [mouser.com]
8. DigChip IC database [digchip.com]
9

. FAN7602 - Fairchild Semiconductor - iiic.cc [datasheet.iiic.cc]

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b13688822/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-fan7602-green-current-mode-pwm-controller
https://www.benchchem.com/product/b13688822?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mouser.com/ds/2/149/FAN7602-768822.pdf
https://www.scribd.com/document/354280447/FAN7602-datasheet-pdf
https://datasheet4u.com/datasheets/Fairchild-Semiconductor/FAN7602/574614
https://www.alldatasheet.com/datasheet-pdf/pdf/138671/FAIRCHILD/FAN7602.html
https://www.scribd.com/document/66775042/FAN7602-U2-SMD
https://www.scribd.com/document/100326159/FAN7602-Green-Current-Mode-PWM-Controller-Fairchild-Semiconductor
https://www.mouser.com/datasheet/2/149/FAN7602B-92356.pdf
https://www.digchip.com/datasheets/parts/datasheet/161/FAN7602.php
http://datasheet.iiic.cc/be9b0af8/fairchildsemi.com/FAN7602.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13688822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o To cite this document: BenchChem. [An In-depth Technical Guide to the FAN7602 Green
Current Mode PWM Controller]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13688822/docs#an-in-depth-technical-guide-to-the-
fan7602-green-current-mode-pwm-controller]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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